2-Chloro-5-(5-methyl-1,3,4-thiadiazol-2-yl)aniline

• IUPAC Name: 2-chloro-5-(5-methyl-1,3,4-thiadiazol-2-yl)aniline
• InChI: InChI=1S/C9H8ClN3S/c1-5-12-13-9(14-5)6-2-3-7(10)8(11)4-6/h2-4H,11H2,1H3
• InChI Key: YHBFJGAWGRYCKC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)C2=CC(=C(C=C2)Cl)N
• Molecular Formula: C9H8ClN3S
• Molecular Weight: 225.70 g/mol

Description

2-Chloro-5-(5-methyl-1,3,4-thiadiazol-2-yl)aniline is a chemical compound that has been extensively studied in the field of medicinal chemistry due to its potential therapeutic applications. This compound has been shown to exhibit a range of biochemical and physiological effects, making it a promising candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of 2-Chloro-5-(5-methyl-1,3,4-thiadiazol-2-yl)aniline is not fully understood. However, it is believed to act by inhibiting specific enzymes or signaling pathways that are involved in disease processes. For example, this compound has been shown to inhibit the activity of certain kinases that are involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects:
2-Chloro-5-(5-methyl-1,3,4-thiadiazol-2-yl)aniline has been shown to exhibit a range of biochemical and physiological effects. These include anti-inflammatory, antioxidant, and antimicrobial activity. In addition, this compound has been shown to induce apoptosis (programmed cell death) in cancer cells, making it a promising candidate for the development of new anticancer drugs.

Advantages and Limitations for Lab Experiments

One advantage of using 2-Chloro-5-(5-methyl-1,3,4-thiadiazol-2-yl)aniline in lab experiments is its high potency and selectivity. This compound has been shown to exhibit activity at low concentrations, making it a cost-effective option for researchers. However, one limitation of using this compound is its potential toxicity, which must be carefully monitored in lab experiments.

Future Directions

There are several potential future directions for research on 2-Chloro-5-(5-methyl-1,3,4-thiadiazol-2-yl)aniline. One area of interest is the development of new anticancer drugs based on this compound. Researchers are also investigating the potential use of this compound in the treatment of inflammatory and infectious diseases. In addition, there is ongoing research into the mechanism of action of this compound, which could lead to the development of more potent and selective drugs.

Synthesis Methods

The synthesis of 2-Chloro-5-(5-methyl-1,3,4-thiadiazol-2-yl)aniline involves the reaction of 2-chloroaniline with 5-methyl-1,3,4-thiadiazol-2-amine in the presence of a suitable catalyst. The reaction proceeds via a nucleophilic substitution mechanism, resulting in the formation of the desired product.

Scientific Research Applications

2-Chloro-5-(5-methyl-1,3,4-thiadiazol-2-yl)aniline has been extensively studied for its potential therapeutic applications. It has been shown to exhibit activity against a range of diseases, including cancer, inflammation, and bacterial infections. In addition, this compound has been investigated for its potential use as a diagnostic tool in imaging studies.